Cas no 2034473-30-6 (N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide)

• Product Name: N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide
• CAS No: 2034473-30-6
• MF: C₁₆H₁₅N₃O₂S₂
• MW: 345.439200639725
• CID: 5552614
• Update Time: 2025-05-23

N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]thiophene-2-sulfonamide
• N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C16H15N3O2S2/c1-12-4-7-16(22-12)23(20,21)19-10-13-5-6-15(18-9-13)14-3-2-8-17-11-14/h2-9,11,19H,10H2,1H3
• InChI Key： KTSAAQUTEGVJHO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C3=CC=CN=C3)N=C2)(=O)=O)SC(C)=CC=1

Additional information on N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide

N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide: A Comprehensive Overview

The compound with CAS No 2034473-30-6, known as N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bipyridine moiety with a thiophene sulfonamide group. The integration of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a subject of interest in contemporary research.

Bipyridine, a derivative of pyridine, is a well-known ligand in coordination chemistry due to its ability to form stable complexes with metal ions. In this compound, the bipyridine group is substituted at the 5-position of one pyridine ring, creating a chelating site that can interact with metal centers. This feature makes the compound a promising candidate for applications in catalysis and coordination chemistry. Recent studies have highlighted the role of such bipyridine-containing compounds in enhancing the efficiency of metal-catalyzed reactions, particularly in the synthesis of complex organic molecules.

The 5-methylthiophene-2-sulfonamide group adds another layer of functionality to this compound. Thiophene derivatives are widely used in materials science due to their aromaticity and potential for conjugation. The sulfonamide group further enhances the compound's solubility and stability, making it suitable for use in polar solvents. This combination of properties has led researchers to explore its applications in drug delivery systems and as a building block for advanced materials.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide. These studies have revealed that the molecule exhibits significant conjugation between the bipyridine and thiophene moieties, which influences its optical and electronic properties. Such insights are valuable for designing materials with tailored properties for optoelectronic devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The synthesis begins with the preparation of the bipyridine derivative, followed by its coupling with the thiophene sulfonamide group using appropriate coupling agents. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

The physical and chemical properties of this compound have been extensively studied. It exhibits good thermal stability up to 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in light-harvesting materials.

Applications of N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide span across various domains. In pharmacology, it has been investigated as a potential drug delivery agent due to its ability to encapsulate hydrophobic drugs while maintaining controlled release profiles. In materials science, it serves as a precursor for synthesizing advanced polymers and hybrid materials with enhanced mechanical and electronic properties.

Recent research has also explored the use of this compound in catalytic systems. Its ability to coordinate with transition metals such as palladium and platinum makes it an effective ligand in cross-coupling reactions. Studies have demonstrated that catalysts incorporating this compound exhibit high activity and selectivity in reactions such as Suzuki-Miyaura couplings.

In conclusion, N-({[2,3'-bipyridine]-5-yl}methyl)-5-methylthiophene-2-sulfonamide is a versatile compound with promising applications across multiple disciplines. Its unique structure combines the benefits of bipyridine ligands with those of thiophene derivatives, offering opportunities for innovation in catalysis, materials science, and pharmacology. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in modern chemistry.